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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Triphenyltin (TPT), specifically

Triphenyltin Hydroxide (TPTH), as a non-systemic foliar fungicide. This document details its

mechanism of action, agricultural applications, and includes standardized protocols for efficacy

evaluation.

Application Notes
1.1. Introduction

Triphenyltin hydroxide (TPTH), also known as fentin hydroxide, is an organotin compound that

has been utilized in agriculture as a non-systemic, foliar fungicide.[1][2][3][4] It provides

protective action against a range of fungal pathogens on various crops.[1][2][3] TPTH is

classified as a Restricted Use Pesticide (RUP) in many regions, including the United States,

with its use limited to specific crops.[1][3]

1.2. Mechanism of Action

TPTH is categorized as a Fungicide Resistance Action Committee (FRAC) Code 30 fungicide.

[1][2][3] Its primary mode of action is the inhibition of oxidative phosphorylation in fungal

mitochondria.[1][2][3][4] Specifically, TPTH targets and inhibits the activity of ATP synthase, an

enzyme crucial for the production of adenosine triphosphate (ATP).[1][2][3][4] By disrupting the
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synthesis of ATP, the primary energy currency of the cell, TPTH effectively halts fungal growth

and respiration.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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